Cas no 1361590-05-7 (5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361590-05-7
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4995439
• Update Time: 2025-06-13

5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-7-1-2-10(14(19,20)21)9(3-7)13-11(17)4-8(16)5-12(13)18/h1-5H,6H2
• InChI Key： KSJNGTUENBYQRI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C=1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

Research Briefing on 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361590-05-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of halogenated biphenyl derivatives, particularly 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361590-05-7). This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The presence of multiple halogen atoms and a trifluoromethyl group enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and applications of this compound. Researchers employed a palladium-catalyzed cross-coupling reaction to synthesize 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl with high yield and purity. The study emphasized the compound's role as a versatile building block for the development of novel bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents.

In another recent investigation, the compound's potential as a precursor for fluorescent probes was examined. The trifluoromethyl group and bromomethyl moiety were found to facilitate the introduction of additional functional groups, enabling the creation of probes with high specificity for biological targets. This research, published in Chemical Communications (2024), demonstrated the compound's utility in imaging applications, particularly in tracking cellular processes and drug delivery systems.

Further studies have focused on the compound's pharmacokinetic properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its metabolic stability and bioavailability, revealing promising characteristics for drug development. The compound exhibited moderate plasma protein binding and favorable permeability across biological membranes, suggesting its potential as a lead compound in therapeutic applications.

Despite these advancements, challenges remain in optimizing the synthetic scalability and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and the development of greener synthetic routes. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 5'-(Bromomethyl)-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361590-05-7) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire new avenues for exploration, underscoring its importance in the field.